Cas no 1006455-24-8 (5-(4-chloro-1H-pyrazol-1-yl)methylthiophene-2-carboxylic acid)

• Product Name: 5-(4-chloro-1H-pyrazol-1-yl)methylthiophene-2-carboxylic acid
• CAS No: 1006455-24-8
• MF: C₉H₇ClN₂O₂S
• MW: 242.682079553604
• MDL: MFCD06803405
• CID: 3056882
• PubChem ID: 19620495
• Update Time: 2025-04-21

5-(4-chloro-1H-pyrazol-1-yl)methylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-((4-Chloro-1H-pyrazol-1-yl)methyl)thiophene-2-carboxylic acid
• AKOS B019182
• AKOS PAO-0035
• ART-CHEM-BB B019182
• 5-[(4-CHLORO-1H-PYRAZOL-1-YL)METHYL]THIOPHENE-2-CARBOXYLIC ACID
• 5-(4-chloro-1H-pyrazol-1-yl)methylthiophene-2-carboxylic acid
• MFCD06803405
• CS-0264351
• 5-[(4-chloropyrazol-1-yl)methyl]thiophene-2-carboxylic acid
• AKOS000309497
• Z1134175709
• 5-((4-Chloro-1H-pyrazol-1-yl)methyl)thiophene-2-carboxylicacid
• STK349544
• EN300-92638
• 1006455-24-8
• GQB45524
• G28552
• 5-[(4-CHLORO-1H-PYRAZOL-1-YL)METHYL]-2-THIOPHENECARBOXYLIC ACID

• MDL： MFCD06803405
• Inchi： 1S/C9H7ClN2O2S/c10-6-3-11-12(4-6)5-7-1-2-8(15-7)9(13)14/h1-4H,5H2,(H,13,14)
• InChI Key： VPMAATJOBGLUDT-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1)CC1=CC=C(C(=O)O)S1

Computed Properties

• Exact Mass: 241.9916763Da
• Monoisotopic Mass: 241.9916763Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 468.9±45.0 °C at 760 mmHg
• Flash Point: 237.4±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

5-(4-chloro-1H-pyrazol-1-yl)methylthiophene-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)